Cas no 2227913-31-5 ((1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol
• CAS No: 2227913-31-5
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 6310200
• PubChem ID: 165695912
• Update Time: 2025-05-20

(1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol
• EN300-1958272
• 2227913-31-5

• Inchi： 1S/C7H5F4NO/c8-4-2-1-3-12-5(4)6(13)7(9,10)11/h1-3,6,13H/t6-/m0/s1
• InChI Key： JNXWGLARRJZWRB-LURJTMIESA-N
• SMILES： FC([C@H](C1C(=CC=CN=1)F)O)(F)F

Computed Properties

• Exact Mass: 195.03072643g/mol
• Monoisotopic Mass: 195.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol

Compound Introduction: (1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol (CAS No. 2227913-31-5)

The compound (1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol, identified by its CAS number 2227913-31-5, represents a significant advancement in the realm of pharmaceutical chemistry. This chiral alcohol features a trifluoromethyl group and a fluorinated pyridine moiety, which are key structural elements that contribute to its unique chemical and biological properties. The presence of these fluorinated groups enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the synthesis and application of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can alter their electronic properties, leading to improved binding affinity and selectivity. Specifically, the trifluoromethyl group is known to increase the metabolic stability of drug candidates by resisting oxidative degradation. Additionally, the fluoropyridine ring often serves as a privileged scaffold in drug design, contributing to favorable pharmacokinetic profiles.

The stereochemistry of the compound, indicated by the (1S) configuration at the chiral center, is another critical factor in its pharmacological activity. Enantiomers can exhibit vastly different biological effects due to their interaction with chiral targets in the body. The precise control over stereochemistry is essential for optimizing drug efficacy and minimizing side effects. This compound's stereochemical purity makes it a valuable asset in the development of enantiomerically pure pharmaceuticals.

Recent studies have highlighted the potential of fluorinated pyridines as key pharmacophores in antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms enhances the binding interactions between the compound and biological targets, such as enzymes and receptors. For instance, research has demonstrated that fluorinated pyridines can improve the potency of kinase inhibitors by increasing their binding affinity to protein targets. This makes (1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and asymmetric hydrogenation, are often employed to construct the complex framework of the molecule. The introduction of fluorine atoms into the pyridine ring typically requires specialized reagents and conditions to ensure regioselectivity and minimize byproduct formation.

In addition to its pharmaceutical potential, this compound has shown promise in material science applications. Fluorinated organic molecules are widely used in the development of advanced materials due to their unique electronic properties. For example, they can be incorporated into organic semiconductors and liquid crystals, where their electron-withdrawing effects enhance charge transport properties. The versatility of this compound underscores its importance across multiple scientific disciplines.

Current research is focused on exploring new derivatives of this compound to expand its therapeutic applications. By modifying various functional groups or introducing additional substituents, scientists aim to enhance its biological activity and reduce potential toxicity. Computational modeling and high-throughput screening are being utilized to identify promising analogs with improved pharmacokinetic profiles.

The industrial production of this compound requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify its chemical structure and purity. These methods provide detailed information about the compound's molecular composition and help ensure that it meets regulatory standards for pharmaceutical use.

The environmental impact of fluorinated compounds is also a critical consideration in their development and use. While these compounds offer numerous benefits in terms of improved drug efficacy and stability, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce environmental footprint.

In conclusion, (1S)-2,2,2-trifluoro-1-(3-fluoropyridin-2-yl)ethan-1-ol (CAS No. 2227913-31-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug development, while its versatility extends to advanced material applications. Ongoing research aims to further explore its therapeutic potential and develop more sustainable synthetic methods.